molecular formula C16H29N3O2 B7645702 N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide

N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide

Cat. No. B7645702
M. Wt: 295.42 g/mol
InChI Key: LRQJHZHXJBYJSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide, also known as PHP or PHP-1, is a synthetic designer drug that belongs to the class of synthetic cannabinoids. It was first discovered in 2009 and has gained popularity in recent years due to its psychoactive effects.

Mechanism of Action

The mechanism of action of N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide involves binding to the CB1 and CB2 receptors in the brain. CB1 receptors are primarily found in the brain and are responsible for the psychoactive effects of cannabinoids, while CB2 receptors are found in the immune system and are involved in regulating inflammation and pain. This compound has been found to have a higher affinity for CB1 receptors than CB2 receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It has been found to produce psychoactive effects such as euphoria, relaxation, and altered perception of time and space. It has also been found to have analgesic properties and may be useful in treating pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide in lab experiments is its relatively simple synthesis method. It is also a potent synthetic cannabinoid, which makes it useful for studying the effects of cannabinoids on the brain and nervous system. However, one limitation of using this compound is its potential for abuse and addiction. It is important to use caution when handling and studying this substance.

Future Directions

There are several future directions for research on N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide. One area of research is the development of new synthetic cannabinoids with different chemical structures and properties. This could lead to the discovery of new drugs with potential therapeutic uses. Another area of research is the study of the long-term effects of synthetic cannabinoids on the brain and nervous system. This could help to better understand the risks associated with using these substances. Finally, research could be conducted on the potential use of synthetic cannabinoids in treating various medical conditions such as chronic pain and anxiety disorders.
Conclusion
In conclusion, this compound is a synthetic designer drug that has gained popularity in recent years due to its psychoactive effects. Its synthesis method is relatively simple, making it useful for scientific research purposes. This compound binds to cannabinoid receptors in the brain and produces psychoactive effects similar to those of other synthetic cannabinoids. It has potential therapeutic uses, but caution should be used when handling and studying this substance. Future research should focus on the development of new synthetic cannabinoids and the study of their long-term effects on the brain and nervous system.

Synthesis Methods

The synthesis method of N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide involves the reaction of 4-hydroxycyclohexanone with piperidine and pyrrolidine in the presence of a catalyst. The resulting product is then reacted with chloroformate to form the final product, this compound. The synthesis of this compound is relatively simple and can be done in a laboratory setting.

Scientific Research Applications

N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide has been used for scientific research purposes, particularly in the field of neuroscience. It has been used to study the effects of synthetic cannabinoids on the brain and nervous system. This compound has been found to bind to cannabinoid receptors in the brain, which are responsible for regulating various physiological processes such as mood, appetite, and pain.

properties

IUPAC Name

N-(4-hydroxycyclohexyl)-4-pyrrolidin-1-ylpiperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H29N3O2/c20-15-5-3-13(4-6-15)17-16(21)19-11-7-14(8-12-19)18-9-1-2-10-18/h13-15,20H,1-12H2,(H,17,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRQJHZHXJBYJSA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C2CCN(CC2)C(=O)NC3CCC(CC3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H29N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.42 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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